N-{2-[(2-furylmethyl)thio]ethyl}methanesulfonamide

• IUPAC Name: N-[2-(furan-2-ylmethylsulfanyl)ethyl]methanesulfonamide
• InChI: InChI=1S/C8H13NO3S2/c1-14(10,11)9-4-6-13-7-8-3-2-5-12-8/h2-3,5,9H,4,6-7H2,1H3
• InChI Key: GOIMEQYBKCAFPM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCSCC1=CC=CO1
• Molecular Formula: C8H13NO3S2
• Molecular Weight: 235.3 g/mol

Description

N-{2-[(2-furylmethyl)thio]ethyl}methanesulfonamide, commonly known as Furfurylsulfonamide (FFSA), is a chemical compound that has gained significant attention in recent years due to its wide range of applications in scientific research. This compound is synthesized through a specific method that involves the reaction of furfurylamine with methanesulfonyl chloride. FFSA has been found to exhibit a variety of biochemical and physiological effects, making it a valuable tool for conducting laboratory experiments. In

Mechanism of Action

N-{2-[(2-furylmethyl)thio]ethyl}methanesulfonamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is essential for many physiological processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit anticonvulsant properties. This compound has also been found to reduce the production of gastric acid, making it a potential treatment for acid-related disorders.

Advantages and Limitations for Lab Experiments

N-{2-[(2-furylmethyl)thio]ethyl}methanesulfonamide has several advantages for use in laboratory experiments. It is a potent inhibitor of carbonic anhydrase and exhibits a wide range of biochemical and physiological effects. However, this compound has certain limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-{2-[(2-furylmethyl)thio]ethyl}methanesulfonamide. One area of interest is the development of novel this compound derivatives with enhanced potency and selectivity. Another area of interest is the investigation of the potential use of this compound as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to explore the potential toxicity of this compound and its derivatives at high concentrations.

Synthesis Methods

The synthesis of N-{2-[(2-furylmethyl)thio]ethyl}methanesulfonamide involves the reaction of furfurylamine with methanesulfonyl chloride. The reaction takes place in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified by column chromatography. The yield of this compound is typically around 60-70%.

Scientific Research Applications

N-{2-[(2-furylmethyl)thio]ethyl}methanesulfonamide has been widely used in scientific research due to its ability to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in many physiological processes. This compound has been found to exhibit anticancer, anticonvulsant, and anti-inflammatory properties, making it a valuable tool for conducting research in these areas.